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Compound of Interest

Compound Name: 3,9-Diazaspiro[5.5]undecan-2-one

Cat. No.: B1324301 Get Quote

3,9-Diazaspiro[5.5]undecan-2-one: A Technical
Overview
This technical guide provides an overview of the chemical properties of 3,9-
Diazaspiro[5.5]undecan-2-one, a heterocyclic building block with potential applications in

medicinal chemistry and materials science. This document is intended for researchers,

scientists, and professionals in drug development and related fields.

Core Chemical Identifiers
The fundamental identifiers for 3,9-Diazaspiro[5.5]undecan-2-one are its CAS number and

molecular weight. The Chemical Abstracts Service (CAS) number is a unique numerical

identifier assigned to every chemical substance, ensuring unambiguous identification in

literature and databases.

Property Value

CAS Number 867006-20-0

Molecular Weight 168.24 g/mol

Physicochemical Properties
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A summary of the key physicochemical properties of 3,9-Diazaspiro[5.5]undecan-2-one is

presented below. These properties are crucial for understanding the compound's behavior in

various chemical and biological systems.

Property Value Source

Molecular Formula C9H16N2O [1]

EINECS Not available [1]

MOL File 867006-20-0.mol [1]

Experimental Data and Protocols
Currently, publicly available literature from the conducted searches does not provide detailed

experimental protocols, such as synthesis or purification methods, for 3,9-
Diazaspiro[5.5]undecan-2-one. Furthermore, no information regarding its biological activity,

including involvement in specific signaling pathways, has been identified in the initial search

results.

Representative Chemical Workflow
While specific experimental workflows for 3,9-Diazaspiro[5.5]undecan-2-one were not found,

the following diagram illustrates a generalized workflow for the synthesis and analysis of a

chemical compound. This serves as a conceptual representation of the processes that would

be involved.
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Caption: Generalized workflow for chemical synthesis, purification, and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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